Cas no 946250-85-7 (6-bromo-N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-oxo-2H-chromene-3-carboxamide)

• Product Name: 6-bromo-N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-oxo-2H-chromene-3-carboxamide
• CAS No: 946250-85-7
• MF: C₁₈H₁₂BrN₃O₄S
• MW: 446.27458190918
• CID: 6441914
• Update Time: 2025-06-27

6-bromo-N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-bromo-N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-oxo-2H-chromene-3-carboxamide
• 6-bromo-N-(3,7-dimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)-2-oxochromene-3-carboxamide

• Inchi： 1S/C18H12BrN3O4S/c1-8-7-27-18-20-9(2)14(16(24)22(8)18)21-15(23)12-6-10-5-11(19)3-4-13(10)26-17(12)25/h3-7H,1-2H3,(H,21,23)
• InChI Key： NTBFTZLALDKNSJ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=C(Br)C=C2)C=C1C(NC1C(=O)N2C(C)=CSC2=NC=1C)=O

Additional information on 6-bromo-N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-oxo-2H-chromene-3-carboxamide

Introduction to Compound with CAS No. 946250-85-7 and Its Applications in Modern Chemical Biology

The compound with the CAS number 946250-85-7 is a highly intriguing molecule with a complex structure that has garnered significant attention in the field of chemical biology. Its systematic name, 6-bromo-N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidin-6-yl}-2-oxo-2H-chromene-3-carboxamide, provides a detailed insight into its molecular architecture and potential biological activities. This introduction aims to explore the unique characteristics of this compound, its synthesis, and its emerging applications in various biomedical research areas.

The molecular framework of this compound is characterized by the presence of multiple heterocyclic rings, including a brominated chromene moiety and a thiazolo[3,2-a]pyrimidine core. The chromene ring system is known for its wide range of biological activities, such as antioxidant, anti-inflammatory, and anticancer properties. The bromine substituent at the 6-position of the chromene ring enhances its reactivity and makes it a valuable scaffold for further derivatization and drug development.

The thiazolo[3,2-a]pyrimidine moiety is another critical component of this compound, contributing to its potential biological activity. This heterocyclic system has been extensively studied for its role in various pharmacological applications, including antiviral, antibacterial, and anticancer therapies. The presence of a methyl group at the 3-position and another at the 7-position of the thiazolo[3,2-a]pyrimidine ring further modulates its biological properties, making it an attractive candidate for medicinal chemistry research.

The carboxamide functional group at the 3-position of the chromene ring adds another layer of complexity to this molecule. Carboxamides are known for their ability to form hydrogen bonds, which can significantly influence the solubility and bioavailability of a compound. This feature makes it particularly interesting for drug design, as it can enhance the interactions between the molecule and biological targets.

In recent years, there has been growing interest in exploring the therapeutic potential of this compound in various diseases. One of the most promising areas is cancer research. Studies have shown that compounds with similar structures can inhibit the growth of cancer cells by targeting specific enzymes and signaling pathways involved in tumor progression. The brominated chromene and thiazolo[3,2-a]pyrimidine moieties in this compound are particularly noteworthy for their ability to interact with key proteins involved in cancer cell proliferation.

Another area where this compound shows promise is in anti-inflammatory therapy. Chronic inflammation is a hallmark of many diseases, including arthritis, cardiovascular disease, and cancer. The ability of this compound to modulate inflammatory pathways has been demonstrated in several preclinical studies. By inhibiting key inflammatory mediators such as NF-κB and COX-2, this compound may offer a new therapeutic approach for managing inflammation-related disorders.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps include the bromination of the chromene ring, followed by the coupling with the thiazolo[3,2-a]pyrimidine moiety via a nucleophilic substitution reaction. The final step involves the formation of the carboxamide group through an amide coupling reaction. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency in these transformations.

Recent advancements in computational chemistry have also played a crucial role in understanding the structure-activity relationships (SAR) of this compound. Molecular modeling studies have helped identify key interactions between the molecule and biological targets, providing valuable insights into its mechanism of action. These studies have also guided further modifications to enhance its potency and selectivity.

The pharmacokinetic properties of this compound are another important consideration in drug development. Studies have shown that optimizing solubility and metabolic stability can significantly improve its bioavailability. Techniques such as prodrug design and formulation optimization are being explored to enhance these properties.

In conclusion, the compound with CAS number 946250-85-7 is a versatile molecule with significant potential in various biomedical applications. Its complex structure, characterized by multiple heterocyclic rings and functional groups, makes it an attractive candidate for drug development. With ongoing research focused on understanding its mechanism of action and optimizing its pharmacokinetic properties, this compound is poised to make substantial contributions to modern chemical biology.